N-{[5-({2-[(3,4-dichlorophenyl)amino]-2-oxoethyl}sulfanyl)-4-ethyl-4H-1,2,4-triazol-3-yl]methyl}-2-fluorobenzamide

• Molecular Formula: C20H18Cl2FN5O2S
• Molecular Weight: 482.4 g/mol
• IUPAC Name: N-[[5-[2-(3,4-dichloroanilino)-2-oxoethyl]sulfanyl-4-ethyl-1,2,4-triazol-3-yl]methyl]-2-fluorobenzamide
• InChI: InChI=1S/C20H18Cl2FN5O2S/c1-2-28-17(10-24-19(30)13-5-3-4-6-16(13)23)26-27-20(28)31-11-18(29)25-12-7-8-14(21)15(22)9-12/h3-9H,2,10-11H2,1H3,(H,24,30)(H,25,29)
• InChI Key: UOWOBNDMJVQZOO-UHFFFAOYSA-N
• SMILES: CCN1C(=NN=C1SCC(=O)NC2=CC(=C(C=C2)Cl)Cl)CNC(=O)C3=CC=CC=C3F

Description

N-{[5-({2-[(3,4-dichlorophenyl)amino]-2-oxoethyl}sulfanyl)-4-ethyl-4H-1,2,4-triazol-3-yl]methyl}-2-fluorobenzamide is a chemical compound that has shown potential in scientific research applications.

Mechanism of Action

The mechanism of action of N-{[5-({2-[(3,4-dichlorophenyl)amino]-2-oxoethyl}sulfanyl)-4-ethyl-4H-1,2,4-triazol-3-yl]methyl}-2-fluorobenzamide is not fully understood. However, research suggests that it may inhibit the activity of enzymes involved in cancer cell growth and fungal infection.
Biochemical and Physiological Effects:
Research has shown that N-{[5-({2-[(3,4-dichlorophenyl)amino]-2-oxoethyl}sulfanyl)-4-ethyl-4H-1,2,4-triazol-3-yl]methyl}-2-fluorobenzamide may have various biochemical and physiological effects. It has been shown to induce apoptosis (programmed cell death) in cancer cells and may have antifungal properties. Additionally, it has been suggested that this compound may have anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

One advantage of using N-{[5-({2-[(3,4-dichlorophenyl)amino]-2-oxoethyl}sulfanyl)-4-ethyl-4H-1,2,4-triazol-3-yl]methyl}-2-fluorobenzamide in lab experiments is its potential as a novel anticancer and antifungal agent. However, a limitation is that its mechanism of action is not fully understood, which may make it difficult to optimize its use in lab experiments.

Future Directions

There are several future directions for research on N-{[5-({2-[(3,4-dichlorophenyl)amino]-2-oxoethyl}sulfanyl)-4-ethyl-4H-1,2,4-triazol-3-yl]methyl}-2-fluorobenzamide. One direction is to further investigate its mechanism of action and optimize its use in lab experiments. Additionally, research could focus on exploring its potential as a therapeutic agent for other diseases beyond cancer and fungal infections. Finally, research could investigate the potential for this compound to be used in combination with other drugs to enhance its effectiveness.

Synthesis Methods

The synthesis of N-{[5-({2-[(3,4-dichlorophenyl)amino]-2-oxoethyl}sulfanyl)-4-ethyl-4H-1,2,4-triazol-3-yl]methyl}-2-fluorobenzamide involves the reaction of 2-fluorobenzoyl chloride with 4-ethyl-4H-1,2,4-triazole-3-thiol in the presence of triethylamine. This is followed by the reaction of the resulting intermediate with 3,4-dichloroaniline and sodium hydride. The final product is obtained after purification through column chromatography.

Scientific Research Applications

N-{[5-({2-[(3,4-dichlorophenyl)amino]-2-oxoethyl}sulfanyl)-4-ethyl-4H-1,2,4-triazol-3-yl]methyl}-2-fluorobenzamide has shown potential in various scientific research applications. It has been studied as a potential anticancer agent, with research suggesting that it may inhibit the growth of cancer cells. Additionally, it has shown potential in the treatment of fungal infections, with research indicating that it may have antifungal properties.